Cas no 1934417-22-7 (Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-)

• Product Name: Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-
• CAS No: 1934417-22-7
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 5285986
• Update Time: 2025-10-31

Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-

• Inchi： 1S/C7H13BrO2/c1-9-6-7(5-8)3-2-4-10-7/h2-6H2,1H3
• InChI Key： WDKDXUHEDBUEAU-UHFFFAOYSA-N
• SMILES： O1CCCC1(CBr)COC

Additional information on Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-

Comprehensive Overview of Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- (CAS No. 1934417-22-7)

Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- (CAS No. 1934417-22-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique furan ring structure and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula and structural features make it a valuable asset for researchers exploring novel heterocyclic compounds and their applications.

The growing interest in Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- is driven by its potential role in the development of bioactive molecules and pharmaceutical intermediates. Recent trends in organic synthesis highlight the demand for efficient and sustainable methods to produce such compounds, aligning with the broader focus on green chemistry and atom economy. Researchers are particularly intrigued by its reactivity, which enables the construction of diverse molecular architectures with high precision.

One of the key advantages of CAS No. 1934417-22-7 lies in its adaptability for cascade reactions and multicomponent syntheses. These methodologies are increasingly popular in modern chemistry due to their ability to streamline complex synthetic pathways. For instance, the bromomethyl and methoxymethyl substituents in this compound offer multiple sites for functionalization, making it a preferred choice for designing drug candidates and agrochemicals.

In the context of user-searched topics, questions such as "What are the applications of furan derivatives in medicine?" or "How to optimize the synthesis of tetrahydrofuran-based compounds?" are frequently encountered. Addressing these queries, Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- exemplifies the utility of furan scaffolds in medicinal chemistry, particularly in the design of antiviral and anti-inflammatory agents. Its structural motifs are often found in molecules with significant biological activity.

From an SEO perspective, this compound aligns with trending searches related to sustainable synthesis and high-value intermediates. The integration of CAS No. 1934417-22-7 into discussions about catalytic processes and renewable feedstocks enhances its relevance in contemporary research. Moreover, its compatibility with flow chemistry techniques—a hot topic in industrial chemistry—further underscores its importance.

Safety and handling of Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers often inquire about storage conditions and compatibility with other reagents, emphasizing the need for detailed technical data sheets and handling guidelines.

In summary, Furan, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- (CAS No. 1934417-22-7) represents a pivotal building block in modern synthetic chemistry. Its structural versatility, combined with its relevance to drug discovery and green chemistry, positions it as a compound of enduring interest. As the scientific community continues to explore innovative applications, this furan derivative is poised to play a central role in advancing molecular design and synthetic methodologies.